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Cat. No.: B7790381 Get Quote

Technical Support Center: Amprolium
Hydrochloride Efficacy in Broilers
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address the poor efficacy of Amprolium hydrochloride in broiler flocks. The

information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: We are observing a lack of response to Amprolium hydrochloride treatment in our broiler

flock despite following standard dosage protocols. What are the potential causes?

A1: Several factors can contribute to the reduced efficacy of Amprolium. The most common

causes include:

Drug Resistance: Continuous and prolonged use of Amprolium can lead to the selection of

resistant strains of Eimeria species.[1][2] This is a significant and widely reported issue in the

poultry industry.

Improper Dosage and Administration: Sub-therapeutic doses can result from incorrect

calculation of the drug concentration in feed or water, or failure to ensure that medicated
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water is the sole source of drinking water for the flock.[3][4][5] Medicated water should be

prepared fresh daily.[4][5][6]

Interaction with Other Substances: The efficacy of Amprolium, a thiamine analog, can be

diminished by the simultaneous administration of products containing high levels of Vitamin

B-complex, particularly thiamine (Vitamin B1).[3][6][7] It is also incompatible with

concentrates containing high levels of choline.[1]

High Coccidial Challenge: Poor sanitation, high stocking density, and humid litter conditions

can lead to an overwhelmingly high oocyst load in the environment, which may surpass the

protective threshold of the drug at standard dosages.[8]

Underlying Health Issues: Concurrent diseases or other stressors can compromise the birds'

immune systems and affect their feed and water intake, leading to insufficient drug

consumption and reduced overall performance.[4][5]

Incorrect Diagnosis: The clinical signs of coccidiosis can overlap with other enteric diseases.

If no improvement is observed within three days of treatment, it is crucial to confirm the

diagnosis.[3][4][5]

Q2: How does Amprolium hydrochloride work, and how does resistance develop?

A2: Amprolium hydrochloride is a structural analog of thiamine (Vitamin B1). It acts as a

competitive antagonist, blocking the thiamine transporter in Eimeria parasites.[1][6] This

prevents the parasite from absorbing thiamine, which is an essential cofactor for carbohydrate

metabolism, leading to malnutrition and death of the coccidia.[1][6][8] It is most effective

against the first-generation trophozoites and schizonts.[1]

Resistance develops through the selection of Eimeria parasites with genetic mutations that

alter the thiamine transporter, reducing the binding affinity of Amprolium. This allows the

parasite to continue absorbing thiamine even in the presence of the drug. The rapid life cycle

and high reproductive potential of Eimeria contribute to the swift emergence and spread of

resistant populations under continuous drug pressure.[9]

Q3: Are there established dosage recommendations for Amprolium in broilers?
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A3: Yes, dosage recommendations vary for prevention and treatment and are typically

administered via drinking water or feed. It is critical to use the product as the sole source of

Amprolium.[4][5]

Table 1: Recommended Dosages for Amprolium in Broiler Chickens

Application Administration Route Dosage Level Duration

Treatment
Drinking Water (9.6%

Oral Solution)

0.012% (8 fl oz per 50

gallons)
3-5 days

Severe Outbreak

Treatment

Drinking Water (9.6%

Oral Solution)

0.024% (16 fl oz per

50 gallons)
3-5 days

Post-Treatment

Follow-up

Drinking Water (9.6%

Oral Solution)

0.006% (4 fl oz per 50

gallons)
1-2 weeks

Prevention/Control in

Feed
Medicated Feed 125 ppm (125 mg/kg) Continuous

Source:[4][5][10][11][12] Note: Always consult the product label for specific instructions as

formulations may vary.

Q4: What should we do if we suspect Amprolium resistance in our flock?

A4: If you suspect drug resistance, it is essential to confirm it through laboratory testing. An

Anticoccidial Sensitivity Test (AST) is a common method.[2][13] This involves collecting fecal

samples to isolate the Eimeria species present in your flock and then testing their susceptibility

to Amprolium and other anticoccidial drugs in a controlled experimental setting. Based on the

results, a veterinarian or poultry pathologist can recommend an alternative anticoccidial agent

or a rotation program to manage resistance.[14]

Experimental Protocols
Protocol 1: Anticoccidial Sensitivity Test (AST)

This protocol is a standardized method to evaluate the efficacy of anticoccidial drugs against

field isolates of Eimeria.
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Oocyst Isolation and Propagation:

Collect fecal samples from multiple locations within the broiler house.

Isolate Eimeria oocysts from the feces using a saturated salt flotation technique.

Induce sporulation by incubating the oocysts in a 2.5% potassium dichromate solution with

aeration for 48-72 hours at 29°C.

Propagate the sporulated oocysts in a small group of susceptible, coccidia-free chicks to

obtain a sufficient quantity for the main experiment.

Experimental Design:

Randomly allocate day-old, coccidia-free broiler chicks into different treatment groups

(e.g., 10 birds per group with multiple replicates).

Groups should include:

Uninfected, Unmedicated Control (UUC)

Infected, Unmedicated Control (IUC)

Infected, Medicated with Amprolium at the recommended dose (e.g., 125 ppm)

(Optional) Infected, Medicated with other anticoccidial drugs for comparison.

Provide medicated feed to the respective groups two days prior to infection.

Infection:

At approximately 14-16 days of age, orally inoculate each bird in the infected groups with

a standardized dose of sporulated oocysts (e.g., 5 x 10^4 oocysts of a specific Eimeria

species or a mixed field isolate).[13][15]

Data Collection (5-7 days post-infection):
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Performance Parameters: Record body weight gain and feed conversion ratio (FCR) for

each group.

Lesion Scoring: Euthanize a subset of birds from each group and score the gross

intestinal lesions caused by coccidiosis on a scale of 0 (no lesions) to 4 (severe lesions).

Oocyst Shedding: Collect fecal samples from each group and determine the number of

oocysts per gram (OPG) of feces.

Efficacy Evaluation:

Calculate indices such as the Anticoccidial Index (ACI) or Percent Optimum Anticoccidial

Activity (POAA) to determine the level of resistance. A reduced efficacy compared to the

expected performance indicates resistance.[2][15]

Table 2: Interpretation of Anticoccidial Sensitivity Test Results

Index Value Interpretation

Anticoccidial Index (ACI) >180
Good anticoccidial activity

(Sensitive)

160-180 Moderate anticoccidial activity

<160
Poor anticoccidial activity

(Resistant)

Percent Optimum Anticoccidial

Activity (POAA)
>50% Sensitive

<50% Resistant

Source:[2][15]
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Caption: Mechanism of Amprolium as a competitive antagonist of thiamine transport in Eimeria.
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Caption: Troubleshooting workflow for poor Amprolium efficacy in broiler flocks.
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Caption: Experimental workflow for an Anticoccidial Sensitivity Test (AST).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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